(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(tert-butoxymethyl)propanoic acid

• IUPAC Name: (2S)-2-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]-3-[(2-methylpropan-2-yl)oxy]propanoic acid
• InChI: InChI=1S/C23H27NO5/c1-23(2,3)29-13-15(21(25)26)12-24-22(27)28-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20H,12-14H2,1-3H3,(H,24,27)(H,25,26)/t15-/m0/s1
• InChI Key: PGPAKWBBCOPCSF-HNNXBMFYSA-N
• Canonical SMILES: CC(C)(C)OCC(CNC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13)C(=O)O
• Isomeric SMILES: CC(C)(C)OC[C@H](CNC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13)C(=O)O
• Molecular Formula: C23H27NO5
• DSSTOX Substance ID: DTXSID40462502
• Molecular Weight: 397.5 g/mol
• CAS RN: 865152-44-9

Description

(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(tert-butoxymethyl)propanoic acid is a useful research compound. Its molecular formula is C23H27NO5 and its molecular weight is 397.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Unnatural Amino Acids

(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(tert-butoxymethyl)propanoic acid plays a crucial role in the synthesis of differentially protected azatryptophan derivatives. These derivatives are synthesized from N-tosyl-3-haloazaindoles and Fmoc-protected t-butyl iodoalanine via Negishi coupling, using Pd2(dba)3/XPhos as a catalyst. The derivatives obtained have significant applications in peptide-based drug discovery, particularly due to the ease of selective removal of the protecting groups, namely, Ts, Fmoc, and tBu (Nimje et al., 2020).

Self-Assembly in Material Science

The compound has been reported to contribute to the self-assembly of Fmoc variants of threonine and serine. This study highlighted the self-assembled structures' morphological transitions at the supramolecular level, influenced by changes in concentration and temperature. Such morphological changes in the modified single amino acids open avenues for the design of novel self-assembled architectures for applications in material science and nanotechnology (Kshtriya et al., 2021).

Enzyme-Activated Surfactants

In the field of nanotechnology, particularly concerning carbon nanotubes, N-Fluorenyl-9-methoxycarbonyl-protected amino acids, derivatives of this compound, have been used as surfactants. These surfactants can be converted into enzymatically activated surfactants, creating homogeneous aqueous nanotube dispersions on-demand under constant and physiological conditions (Cousins et al., 2009).

Biological and Photophysical Applications

The compound has also been studied for its biological and photophysical applications. For instance, it's used in the linear photophysical characterization and two-photon absorption properties of a new water-soluble fluorene derivative, significant for integrin imaging in biomedical research (Morales et al., 2010).

Mechanism of Action

Target of Action

It’s known that this compound is used in peptide synthesis . The Fmoc group is a protective group used in solid-phase peptide synthesis .

Mode of Action

Fmoc-(S)-3-amino-2-(tert-butoxymethyl)propanoic acid acts as a building block in peptide synthesis . The Fmoc group protects the amino group during the synthesis process . It’s stable to trifluoroacetic acid (TFA) and hydrogen bromide/acetic acid, which are commonly used in peptide synthesis .

Biochemical Pathways

The compound is involved in the biochemical pathway of peptide synthesis . The Fmoc group is removed during the synthesis process, allowing the amino group to participate in peptide bond formation .

Result of Action

The result of the action of Fmoc-(S)-3-amino-2-(tert-butoxymethyl)propanoic acid is the formation of peptides. The compound contributes to the overall structure of the synthesized peptide .

Action Environment

The action of Fmoc-(S)-3-amino-2-(tert-butoxymethyl)propanoic acid is influenced by the conditions of the peptide synthesis process. Factors such as temperature, pH, and the presence of other reagents can affect the efficiency of the synthesis .